Cas no 2138259-00-2 (3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline)

• Product Name: 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline
• CAS No: 2138259-00-2
• MF: C₁₀H₉Cl₂N₃O₂S
• MW: 306.168358564377
• CID: 6104554
• PubChem ID: 165481087
• Update Time: 2025-06-15

3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline
• 2138259-00-2
• EN300-1115519

• Inchi： 1S/C10H9Cl2N3O2S/c1-18(16,17)7-4-14-15(5-7)10-8(11)2-6(13)3-9(10)12/h2-5H,13H2,1H3
• InChI Key： PPOCNYJALGUYLD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C=C(C=N1)S(C)(=O)=O)Cl)N

Computed Properties

• Exact Mass: 304.9792531g/mol
• Monoisotopic Mass: 304.9792531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.4Ų

Additional information on 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline

Introduction to 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline (CAS No. 2138259-00-2)

3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline, a compound with the CAS number 2138259-00-2, is a unique and multifaceted molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its distinct chemical structure, which includes a substituted aniline core and a methanesulfonyl pyrazole moiety. The combination of these functional groups imparts unique properties that make it a valuable candidate for further research and development.

The molecular formula of 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline is C₁₂H₁₀Cl₂N₄O₂S, and its molecular weight is 337.19 g/mol. The compound's structure features two chlorine atoms at the 3 and 5 positions of the aniline ring, which contribute to its electronic and steric properties. The 4-methanesulfonyl-1H-pyrazol-1-yl substituent at the 4 position of the aniline ring adds further complexity and functionality to the molecule.

In terms of physical properties, 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline is a solid at room temperature with a melting point of approximately 185°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it suitable for various experimental conditions and applications.

The chemical stability of 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline is generally good under standard laboratory conditions. However, it can be sensitive to strong acids and bases, as well as high temperatures, which can lead to decomposition or other chemical transformations. Therefore, proper handling and storage conditions are essential to maintain its integrity.

In the realm of pharmacology, 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline has shown promising activity in several biological assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory effects on certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

The mechanism of action of 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline is not yet fully understood but is believed to involve interactions with specific protein targets. The methanesulfonyl pyrazole moiety is thought to play a crucial role in these interactions, contributing to the compound's biological activity. Further research is needed to elucidate the exact molecular mechanisms and to optimize its therapeutic potential.

In addition to its pharmacological applications, 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline has also been explored for its use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and photovoltaic devices. Recent studies have shown that this compound can be used as a building block for the synthesis of more complex materials with tailored electronic properties.

The synthesis of 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline typically involves multi-step procedures that require careful control of reaction conditions. One common approach involves the reaction of 3,5-dichloroaniline with 4-methanesulfonylpyrazole in the presence of a coupling reagent such as copper(II) acetate or palladium(II) acetate. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

Safety considerations are an important aspect when working with 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed during handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well ventilated area or fume hood.

In conclusion, 3,5-dichloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline (CAS No. 2138259-00-2) is a versatile compound with potential applications in pharmacology, materials science, and other fields. Its unique chemical structure and biological activity make it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern chemistry and biology.